Cas no 935288-20-3 (1-Bromo-4-fluoro-2-methoxy-5-nitrobenzene)

1-Bromo-4-fluoro-2-methoxy-5-nitrobenzene structure

935288-20-3 structure

Product Name:1-Bromo-4-fluoro-2-methoxy-5-nitrobenzene

CAS No:935288-20-3

MF:C₇H₅BrFNO₃

MW:250.021904706955

MDL:MFCD25969224

CID:3166272

PubChem ID:68996065

Update Time:2024-10-26

1-Bromo-4-fluoro-2-methoxy-5-nitrobenzene Chemical and Physical Properties

Names and Identifiers

- 1-bromo-4-fluoro-2-methoxy-5-nitrobenzene
- 2-bromo-5-fluoro-4-nitroanisole
- AK174147
- GTIYDLQTZFEZEA-UHFFFAOYSA-N
- FCH2418361
- 1-Bromo-4-fluoro-2-methoxy-5-nitrobenzene (ACI)
- CS-0099759
- SY038026
- AKOS025396385
- PB43890
- F50551
- DB-162459
- MFCD25969224
- SCHEMBL4306952
- 935288-20-3
- DS-8608
- 1-Bromo-4-fluoro-2-methoxy-5-nitrobenzene
- MDL： MFCD25969224
- Inchi： 1S/C7H5BrFNO3/c1-13-7-3-5(9)6(10(11)12)2-4(7)8/h2-3H,1H3
- InChI Key： GTIYDLQTZFEZEA-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C(F)=CC(OC)=C(Br)C=1)=O

Computed Properties

Exact Mass: 248.94368g/mol
Monoisotopic Mass: 248.94368g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 199
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 55
XLogP3: 2.5

1-Bromo-4-fluoro-2-methoxy-5-nitrobenzene Security Information

Hazard Category Code： 36/37/38
Safety Instruction： 26-36/37/39

1-Bromo-4-fluoro-2-methoxy-5-nitrobenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B897199-10g	1-Bromo-4-fluoro-2-methoxy-5-nitrobenzene	935288-20-3	95%	10g	￥3,090.60	2022-09-02
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	TBW015-25g	1-bromo-4-fluoro-2-methoxy-5-nitrobenzene	935288-20-3	95%	25g	$740	2023-09-07
TRC	B701075-50mg	1-Bromo-4-fluoro-2-methoxy-5-nitrobenzene	935288-20-3		50mg	$ 50.00	2022-06-06
TRC	B701075-100mg	1-Bromo-4-fluoro-2-methoxy-5-nitrobenzene	935288-20-3		100mg	$ 65.00	2022-06-06
TRC	B701075-500mg	1-Bromo-4-fluoro-2-methoxy-5-nitrobenzene	935288-20-3		500mg	$ 115.00	2022-06-06
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-TZ727-50mg	1-Bromo-4-fluoro-2-methoxy-5-nitrobenzene	935288-20-3	95%	50mg	78.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-TZ727-5g	1-Bromo-4-fluoro-2-methoxy-5-nitrobenzene	935288-20-3	95%	5g	1944.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-TZ727-1g	1-Bromo-4-fluoro-2-methoxy-5-nitrobenzene	935288-20-3	95%	1g	536.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-TZ727-250mg	1-Bromo-4-fluoro-2-methoxy-5-nitrobenzene	935288-20-3	95%	250mg	351CNY	2021-05-08
Chemenu	CM255873-5g	1-Bromo-4-fluoro-2-methoxy-5-nitrobenzene	935288-20-3	95%	5g	$234	2022-06-09

1-Bromo-4-fluoro-2-methoxy-5-nitrobenzene Production Method

Production Method 1

1075705-01-9

935288-20-3

Reaction Conditions

1.1 Reagents: tert-Butyl nitrite , Copper bromide (CuBr2) Solvents: Acetonitrile ; rt → 50 °C; 50 °C; 2.5 h, 50 °C

Reference

: Preparation of pyrimidine derivatives as EGFR inhibitors

, China, , ,

Production Method 2

450-88-4

935288-20-3

Reaction Conditions

1.1 Reagents: Sulfuric acid , Nitric acid ; rt → 0 °C; 0 °C; 30 min, 0 °C

Reference

: Benzimidazol-2-amines as mIDH1 inhibitors and their preparation

, World Intellectual Property Organization, , ,

Production Method 3

450-88-4

935288-20-3

Reaction Conditions

1.1 Reagents: Sulfuric acid , Nitric acid ; cooled; 30 min, 0 °C

Reference

: Preparation of the benzimidazole compounds and their medical application as IDH inhibitor

, World Intellectual Property Organization, , ,

Production Method 4

345-24-4

935288-20-3

1352244-77-9

Reaction Conditions

1.1 Solvents: Methanol ; 2 h, 0 °C; 20 h, rt

Reference

: Preparation of N-pyridinyl and N-benzofuranyl carboxamides and their analogs useful as TEAD modulators

, World Intellectual Property Organization, , ,

Production Method 5

345-24-4

935288-20-3

1352244-77-9

Reaction Conditions

1.1 Solvents: Methanol ; 0 °C; 10 h, rt; 8 h, reflux

Reference

: Heterocyclic compounds as bromodomain inhibitors and their preparation

, World Intellectual Property Organization, , ,

Production Method 6

450-88-4

935288-20-3

Reaction Conditions

1.1 Reagents: Sulfuric acid , Fuming nitric acid ; 0 °C; 30 min, 0 °C

Reference

: Preparation of 5-hydroxyalkylbenzimidazoles as mIDH1 inhibitors

, World Intellectual Property Organization, , ,

Production Method 7

450-88-4

935288-20-3

Reaction Conditions

1.1 Reagents: Sulfuric acid , Fuming nitric acid ; 0 °C; 30 min, 0 °C

Reference

: 2-Aryl- and 2-arylalkylbenzimidazoles as mIDH1 inhibitors and their preparation

, World Intellectual Property Organization, , ,

Production Method 8

450-88-4

935288-20-3

Reaction Conditions

1.1 Reagents: Sulfuric acid , Potassium nitrate ; cooled; 1 h, rt

Reference

: Preparation of 2-arylaminopyridine, pyrimidine or triazine derivatives as antitumor agents

, China, , ,

Production Method 9

345-24-4

935288-20-3

1352244-77-9

Reaction Conditions

1.1 Solvents: Methanol ; 2 h, 0 °C; 20 h, rt

Reference

: Carboxamide and sulfonamide derivatives useful as TEAD modulators and their preparation

, World Intellectual Property Organization, , ,

Production Method 10

345-24-4

935288-20-3

1352244-77-9

Reaction Conditions

1.1 Reagents: Sodium methoxide ; 2 h, 0 °C

Reference

: Macrocyclic compounds as ALK, FAK and JAK2 inhibitors and their preparation and use for the treatment of ALK-, FAK- and JAK2-mediated diseases

, World Intellectual Property Organization, , ,

Production Method 11

345-24-4

935288-20-3

1352244-77-9

Reaction Conditions

1.1 Solvents: Methanol ; 2 h, 0 °C

Reference

: Design, Synthesis, and Anaplastic Lymphoma Kinase (ALK) Inhibitory Activity for a Novel Series of 2,4,8,22-Tetraazatetracyclo[14.3.1.13,7.19,13]docosa-1(20),3(22),4,6,9(21),10,12,16,18-nonaene Macrocycles

Breslin, Henry J.; Lane, Brandon M.; Ott, Gregory R.; Ghose, Arup K.; Angeles, Thelma S.; et al, Journal of Medicinal Chemistry, 2012, 55(1), 449-464

1-Bromo-4-fluoro-2-methoxy-5-nitrobenzene Raw materials

1-Bromo-4-fluoro-2-methoxy-5-nitrobenzene Preparation Products

1-Bromo-4-fluoro-2-methoxy-5-nitrobenzene Suppliers

Amadis Chemical Company Limited

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(CAS:935288-20-3)1-Bromo-4-fluoro-2-methoxy-5-nitrobenzene

Order Number:A947367

Stock Status:in Stock

Quantity:25g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 15:57

Price ($):296.0

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1-Bromo-4-fluoro-2-methoxy-5-nitrobenzene Related Literature

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935288-20-3 (1-Bromo-4-fluoro-2-methoxy-5-nitrobenzene) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:935288-20-3)1-Bromo-4-fluoro-2-methoxy-5-nitrobenzene

Purity:99%

Quantity:25g

Price ($):296.0